Cas no 79605-61-1 (Hexyl vinyl carbinol)

Hexyl vinyl carbinol structure
Hexyl vinyl carbinol structure
Product Name:Hexyl vinyl carbinol
CAS No:79605-61-1
MF:C9H18O
MW:142.238623142242
CID:984768
Update Time:2024-03-05

Hexyl vinyl carbinol Chemical and Physical Properties

Names and Identifiers

    • Hexyl vinyl carbinol
    • Inchi: 1S/C9H18O/c1-3-5-6-7-8-9(10)4-2/h4,9-10H,2-3,5-8H2,1H3
    • InChI Key: DWUPJMHAPOQKGJ-UHFFFAOYSA-N
    • SMILES: C(CCCCCC)(C=C)O

Computed Properties

  • Exact Mass: 142.136
  • Monoisotopic Mass: 142.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 0.836
  • Boiling Point: 193.2°Cat760mmHg
  • Flash Point: 69.5°C
  • Refractive Index: 1.438-1.444
  • PSA: 20.23000
  • LogP: 2.50370
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